1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine;oxalic acid

• IUPAC Name: 1-[2-(4-chloro-2,3-dimethylphenoxy)ethyl]piperazine;oxalic acid
• InChI: InChI=1S/C14H21ClN2O.C2H2O4/c1-11-12(2)14(4-3-13(11)15)18-10-9-17-7-5-16-6-8-17;3-1(4)2(5)6/h3-4,16H,5-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: MWJZJDOPZRAIRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)Cl)OCCN2CCNCC2.C(=O)(C(=O)O)O
• Molecular Formula: C16H23ClN2O5
• Molecular Weight: 358.8 g/mol

Description

1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine;oxalic acid is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound consists of a piperazine ring substituted with a 4-chloro-2,3-dimethylphenoxy group and is often paired with oxalic acid to form a stable salt.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine typically involves the reaction of 4-chloro-2,3-dimethylphenol with 2-chloroethylpiperazine under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for mixing and temperature control can enhance the efficiency of the synthesis process. Additionally, the compound is often converted to its oxalate salt form to improve its stability and handling properties.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in polar solvents.

Major Products

Oxidation: Formation of corresponding phenolic compounds.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine;oxalic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic effects, particularly in the field of neuropharmacology.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s phenoxy group can engage in hydrogen bonding and hydrophobic interactions, while the piperazine ring can interact with various binding sites. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid
• 2-Chloro-1-(2,4-dimethylphenyl)ethanone

Uniqueness

1-[2-(4-Chloro-2,3-dimethylphenoxy)ethyl]piperazine stands out due to its unique combination of a piperazine ring and a chlorinated phenoxy group. This structure imparts distinct chemical properties, such as enhanced stability and specific reactivity patterns, making it valuable for various applications.